Cas no 653605-14-2 (Sulfuric acid, phenyl 2,2,2-trichloroethyl ester)

Sulfuric acid, phenyl 2,2,2-trichloroethyl ester structure
653605-14-2 structure
Product Name:Sulfuric acid, phenyl 2,2,2-trichloroethyl ester
CAS No:653605-14-2
MF:C8H7Cl3O4S
MW:305.562778711319
CID:399589
PubChem ID:71376001
Update Time:2025-04-19

Sulfuric acid, phenyl 2,2,2-trichloroethyl ester Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid, phenyl 2,2,2-trichloroethyl ester
    • phenyl 2,2,2-trichloroethyl sulfate
    • 653605-14-2
    • DTXSID50798723
    • Inchi: 1S/C8H7Cl3O4S/c9-8(10,11)6-14-16(12,13)15-7-4-2-1-3-5-7/h1-5H,6H2
    • InChI Key: UAGOTNIBMAOPEM-UHFFFAOYSA-N
    • SMILES: ClC(COS(=O)(=O)OC1C=CC=CC=1)(Cl)Cl

Computed Properties

  • Exact Mass: 303.91321
  • Monoisotopic Mass: 303.913063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • PSA: 52.6
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